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molecular formula C10H9N3S B1597967 2-(Methylthio)-4-(pyridin-3-yl)pyrimidine CAS No. 637354-24-6

2-(Methylthio)-4-(pyridin-3-yl)pyrimidine

Cat. No. B1597967
CAS RN: 637354-24-6
M. Wt: 203.27 g/mol
InChI Key: HSHPKFOQRCFEAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08222266B2

Procedure details

To a solution of 4-chloro-2-methylsulfanyl-pyrimidine (1.00 g, 6.22 mmol), 3-pyridine-boronic acid (918 mg, 7.47 mmol), Na2CO3 (791 mg, 7.47 mmol), triphenylphosphine (162 mg, 0.62 mmol) in nPrOH (60 ml), Pd(OAc)2 (41 mg, 0.19 mmol) was added and the mixture was stirred at 100° C. for 1 hour. The solvent was evaporated under vacuum, and the crude was dissolved in DCM and washed with water. The organic phase was dried (Na2SO4) and evaporated; the crude was purified by flash chromatography with DCM-MeOH—NH4OH (25-0.1-0.1 to 20-0.2-0.2) to give the title compound (1.18 g, 93% yield).
Name
4-chloro-2-methylsulfanyl-pyrimidine
Quantity
1 g
Type
reactant
Reaction Step One
Name
3-pyridine-boronic acid
Quantity
918 mg
Type
reactant
Reaction Step One
Name
Na2CO3
Quantity
791 mg
Type
reactant
Reaction Step One
Name
triphenylphosphine
Quantity
162 mg
Type
reactant
Reaction Step One
Name
nPrOH
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Pd(OAc)2
Quantity
41 mg
Type
catalyst
Reaction Step One
Name
title compound
Yield
93%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:7]=[CH:6][N:5]=[C:4]([S:8][CH3:9])[N:3]=1.[N:10]1[CH:15]=[CH:14][CH:13]=[C:12](B(O)O)[CH:11]=1.C([O-])([O-])=O.[Na+].[Na+].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>C(O)CC.CC([O-])=O.CC([O-])=O.[Pd+2]>[CH3:9][S:8][C:4]1[N:3]=[C:2]([C:12]2[CH:11]=[N:10][CH:15]=[CH:14][CH:13]=2)[CH:7]=[CH:6][N:5]=1 |f:2.3.4,7.8.9|

Inputs

Step One
Name
4-chloro-2-methylsulfanyl-pyrimidine
Quantity
1 g
Type
reactant
Smiles
ClC1=NC(=NC=C1)SC
Name
3-pyridine-boronic acid
Quantity
918 mg
Type
reactant
Smiles
N1=CC(=CC=C1)B(O)O
Name
Na2CO3
Quantity
791 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Name
triphenylphosphine
Quantity
162 mg
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
nPrOH
Quantity
60 mL
Type
solvent
Smiles
C(CC)O
Name
Pd(OAc)2
Quantity
41 mg
Type
catalyst
Smiles
CC(=O)[O-].CC(=O)[O-].[Pd+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 100° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under vacuum
DISSOLUTION
Type
DISSOLUTION
Details
the crude was dissolved in DCM
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
the crude was purified by flash chromatography with DCM-MeOH—NH4OH (25-0.1-0.1 to 20-0.2-0.2)

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
CSC1=NC=CC(=N1)C=1C=NC=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 1.18 g
YIELD: PERCENTYIELD 93%
YIELD: CALCULATEDPERCENTYIELD 93.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.